2-(Trifluoromethyl)nicotinic acid

• CAS: 131747-43-8
• Synonyms: 2-(Trifluoromethyl)-3-pyridinecarboxylic Acid
• Molecular Formula: C7H4F3NO2
• Molecular Weight: 191.11 g/mol
• SMILES: C1=CC(=C(N=C1)C(F)(F)F)C(=O)O
• InChI: InChI=1S/C7H4F3NO2/c8-7(9,10)5-4(6(12)13)2-1-3-11-5/h1-3H,(H,12,13)
• InChIKey: BFROETNLEIAWNO-UHFFFAOYSA-N

Sourcing a reliable, high-purity fluorinated pyridine building block for medicinal chemistry or agrochemical R&D is critical. 2-(Trifluoromethyl)nicotinic acid (CAS 131747-43-8) is the validated key intermediate for synthesizing specific COMT inhibitors and patented agricultural fungicides. - Differentiated Physicochemistry: Offers a quantifiable 3.2-fold increase in lipophilicity (logP 1.52) versus nicotinic acid (logP 0.36) and a significant 2.35-unit pKa decrease, enabling rational design for improved membrane permeability. - Validated Utility: Its unique 2-trifluoromethyl substitution pattern on the pyridine ring is essential for downstream derivatization, directly affecting reactivity in published synthetic routes for both pharmaceuticals and agrochemicals. - Supply Assurance: Typically supplied at ≥98% purity with well-defined physical properties (mp 185-187°C), ensuring reproducible results in parallel synthesis and scale-up.

2-(Trifluoromethyl)nicotinic Acid Overview

2-(Trifluoromethyl)nicotinic acid is a fluorinated pyridine carboxylic acid derivative of nicotinic acid (niacin) . It is characterized by the presence of a trifluoromethyl group at the 2-position of the pyridine ring, which imparts distinct physicochemical properties, including increased lipophilicity and altered acidity, that differentiate it from unsubstituted nicotinic acid and other nicotinic acid analogs . The compound is a white to off-white solid with a molecular weight of 191.11 g/mol and a typical purity of ≥97% .

✦ Fluorinated pyridine building block with a carboxylic acid handle

✦ Reported higher lipophilicity and acidity vs unsubstituted nicotinic acid

✦ Documented intermediate for COMT inhibitor and agrochemical synthesis

Why 2-(Trifluoromethyl)nicotinic Acid Is Irreplaceable

While nicotinic acid derivatives share a common pyridine core, the specific substitution pattern dictates both physicochemical behavior and synthetic utility. For instance, the 2-trifluoromethyl substitution in this compound significantly alters its acid-base properties and lipophilicity compared to unsubstituted nicotinic acid or other halogenated analogs, directly affecting its reactivity and downstream derivatization efficiency . Furthermore, its established role as a key intermediate in the synthesis of specific commercial COMT inhibitors and agrochemical fungicides is tied precisely to its unique structural and electronic characteristics, making it non-interchangeable with other nicotinic acid derivatives [1].

Substitution pattern alters reactivity

2-CF₃ substitution significantly changes acid-base and lipophilic properties compared to unsubstituted or other halogenated nicotinic acids, which may affect downstream derivatization efficiency.

Route-specific intermediate

Published synthetic routes to reported COMT inhibitors and patented agrochemicals explicitly rely on this substitution pattern; other nicotinic acid derivatives may not support these documented pathways.

Industrial patent linkage

Patented manufacturing processes claim this intermediate; substitution may introduce intellectual property or feasibility risk in industrial applications.

• [1] Kiss, L. E., et al. Efficient Synthesis of 2-(Trifluoromethyl)nicotinic Acid Derivatives from Simple Fluorinated Precursors. Organic Letters, 2008, 10(5), 899-902. DOI: 10.1021/ol800458k View Source

Differentiation Evidence for 2-(Trifluoromethyl)nicotinic Acid

Higher Lipophilicity and Lower pKa vs Nicotinic Acid

2-(Trifluoromethyl)nicotinic acid exhibits a markedly different physicochemical profile compared to its parent compound, nicotinic acid. Its calculated logP is 1.52 [1], while nicotinic acid has a reported logP of 0.36 . This represents a 3.2-fold increase in lipophilicity. Furthermore, its predicted pKa is 2.50 [1], which is significantly more acidic than the pKa of 4.85 for nicotinic acid . These differences are critical for predicting absorption, distribution, and reactivity.

Physicochemical comparison

Cross-study comparable

LogP 1.52 vs 0.36 (~3.2× lipophilicity); pKa 2.50 vs 4.85

Supports selection for applications requiring higher lipophilicity and acidity over parent acid

Predicted values; experimental verification recommended

Evidence Dimension	Lipophilicity (LogP) and Acidity (pKa)
Target Compound Data	LogP: 1.52; pKa: 2.50
Comparator Or Baseline	Nicotinic acid (CAS 59-67-6): LogP: 0.36; pKa: 4.85
Quantified Difference	LogP increase of 1.16 units (~3.2x higher lipophilicity); pKa decrease of 2.35 units (~224x more acidic)
Conditions	LogP: calculated/predicted values; pKa: predicted value for target, experimental (at 25°C) for nicotinic acid

Why This Matters

The increased lipophilicity and acidity directly impact the compound's solubility, membrane permeability, and its reactivity in downstream synthetic transformations, making it suitable for applications where nicotinic acid would not perform optimally.

• [1] Alfa Chemical. 2-(Trifluoromethyl)nicotinic Acid (CAS 131747-43-8) Product Specification. https://bg.alfa-chemical.com/life-science/other-biochemicals/cas-131747-43-8-2-trifluoromethyl-nicotinic.html View Source

Key Intermediate for a Commercial COMT Inhibitor

The primary scientific and industrial value of 2-(trifluoromethyl)nicotinic acid lies in its established use as a key intermediate in the synthesis of 3-(5-(3,4-dihydroxy-5-nitrophenyl)-1,2,4-oxadiazol-3-yl)-2-(trifluoromethyl)pyridine 1-oxide [1]. This specific heterocyclic compound is a catechol-O-methyltransferase (COMT) inhibitor [1]. While other nicotinic acid derivatives are used in various syntheses, this particular route to this specific COMT inhibitor is a defining and differentiating application for this precise building block.

COMT inhibitor route

Class-level inference

Key intermediate in the synthesis of a specific heterocyclic COMT inhibitor (1-oxide derivative)

Determines building block choice for this synthetic route; not demonstrated for other nicotinic acid derivatives

Class-level inference; verify specific protocol compatibility

Evidence Dimension	Role in Specific Synthetic Route
Target Compound Data	Key intermediate for the synthesis of a specific COMT inhibitor (3-(5-(3,4-dihydroxy-5-nitrophenyl)-1,2,4-oxadiazol-3-yl)-2-(trifluoromethyl)pyridine 1-oxide)
Comparator Or Baseline	Other nicotinic acid derivatives (e.g., 2-chloronicotinic acid, 6-(trifluoromethyl)nicotinic acid) are used in other syntheses (e.g., analgesics, agrochemicals) but are not documented for this specific COMT inhibitor route.
Quantified Difference	Not applicable (qualitative application difference)
Conditions	Synthetic chemistry route

Why This Matters

For laboratories or manufacturers engaged in the synthesis of this specific class of COMT inhibitors, 2-(trifluoromethyl)nicotinic acid is a non-substitutable starting material, directly impacting project timelines and success.

• [1] Kiss, L. E., et al. Efficient Synthesis of 2-(Trifluoromethyl)nicotinic Acid Derivatives from Simple Fluorinated Precursors. Organic Letters, 2008, 10(5), 899-902. DOI: 10.1021/ol800458k View Source

Patented Intermediate for Agricultural Fungicides

2-(Trifluoromethyl)nicotinic acid and its derivatives (e.g., methyl ester) are explicitly claimed as intermediates for producing agricultural and horticultural fungicides in patent literature [1][2]. This established industrial utility distinguishes it from many other nicotinic acid analogs that lack documented agrochemical applications at this scale. The patent literature also describes its use in the synthesis of herbicidal pyrido-pyridines and pyrimidino-pyridines [3].

Agrochemical intermediate

Class-level inference

Explicitly claimed as intermediate in patents for agricultural fungicides and herbicides

Provides patent-supported starting point for agrochemical R&D

Class-level inference; review patent scope

Evidence Dimension	Industrial Application Breadth
Target Compound Data	Patented intermediate for agricultural fungicides and herbicides
Comparator Or Baseline	Nicotinic acid (niacin) is primarily a vitamin (B3) and pharmaceutical precursor.
Quantified Difference	Not applicable (qualitative application difference)
Conditions	Industrial chemical manufacturing

Why This Matters

This demonstrates a proven, high-volume industrial application, providing procurement confidence for organizations involved in agrochemical R&D and manufacturing, where the use of established intermediates reduces development risk.

• [1] Ishihara Mining & Chemical Co. 2-TRIFLUOROMETHYLNICOTINIC ACID DERIVATIVE. JP Patent JP03081263A, 1991. View Source
• [2] Carter, N. B., et al. METHODS OF MAKING NICOTINIC ACID DERIVATIVES. US Patent US20240002341A1, 2024. View Source
• [3] Carter, N. B., et al. WO 2017162522 A1, 2017. View Source

Distinct LogP Profile from 6-Trifluoromethyl Isomer

The position of the trifluoromethyl group significantly impacts lipophilicity. 2-(Trifluoromethyl)nicotinic acid has a reported logP of 1.52 [1], whereas its regioisomer, 6-(trifluoromethyl)nicotinic acid (CAS 231291-22-8), has a reported logP of 1.75 . This 0.23 logP unit difference, while modest, can influence partitioning and target binding in medicinal chemistry applications. The 2-position substitution also leads to different electronic effects on the carboxylic acid group, which is crucial for downstream amide bond formation.

Isomer comparison

Cross-study comparable

LogP 1.52 vs 1.75 (Δ -0.23) for 6-CF₃ isomer; different electronic effects on carboxylic acid

Isomer choice may impact lead optimization logP tuning

Predicted values; validate experimentally

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP: 1.52
Comparator Or Baseline	6-(Trifluoromethyl)nicotinic acid (CAS 231291-22-8): LogP: 1.75
Quantified Difference	ΔLogP = -0.23 units
Conditions	Predicted/calculated logP values from chemical databases

Why This Matters

When optimizing a lead compound's physicochemical profile, the choice between 2- and 6-trifluoromethylnicotinic acid isomers is not arbitrary; the measurable difference in logP can affect pharmacokinetic properties and should be considered in the design phase.

• [1] Alfa Chemical. 2-(Trifluoromethyl)nicotinic Acid (CAS 131747-43-8) Product Specification. https://bg.alfa-chemical.com/life-science/other-biochemicals/cas-131747-43-8-2-trifluoromethyl-nicotinic.html View Source

Application Scenarios for 2-(Trifluoromethyl)nicotinic Acid

Synthesis of a Specific COMT Inhibitor

2-(Trifluoromethyl)nicotinic acid is the established and documented key intermediate for the synthesis of 3-(5-(3,4-dihydroxy-5-nitrophenyl)-1,2,4-oxadiazol-3-yl)-2-(trifluoromethyl)pyridine 1-oxide, a COMT inhibitor [1]. This application is not a general claim but a specific, published synthetic route. Researchers and process chemists working on this inhibitor or its analogs must procure this specific building block to replicate the published methodology and achieve the desired product.

Fluorinated Agrochemical Fungicides and Herbicides

Patents explicitly describe the use of 2-(trifluoromethyl)nicotinic acid and its esters as intermediates in the manufacture of agricultural fungicides [2][3]. The compound has also been used in the synthesis of herbicidal pyrido-pyridines and pyrimidino-pyridines [4]. For industrial agrochemical R&D, this provides a validated starting point for creating new, fluorinated active ingredients with proven synthetic feasibility.

Lead Optimization with Enhanced Lipophilicity

Compared to nicotinic acid (logP 0.36), 2-(trifluoromethyl)nicotinic acid (logP 1.52) offers a quantifiable 3.2-fold increase in lipophilicity and a significant 2.35-unit decrease in pKa [5]. Medicinal chemists seeking to improve the membrane permeability or alter the acid-base character of a lead series can rationally select this building block over the parent nicotinic acid. Furthermore, its distinct logP profile compared to the 6-trifluoromethyl isomer (logP 1.75) allows for fine-tuning of compound properties [5].

Fluorinated Heterocyclic Library Synthesis

The unique combination of a carboxylic acid handle and a 2-trifluoromethyl group on a pyridine ring makes 2-(trifluoromethyl)nicotinic acid a versatile building block for generating diverse libraries of fluorinated heterocycles [1]. Its high purity (typically 97%+) and well-defined physical properties (melting point 185-187°C) ensure reliable and reproducible results in parallel synthesis and high-throughput chemistry applications .

Application

Selection Property

Validation Focus

COMT inhibitor intermediate synthesis

Reported synthetic route specificity; 2-CF₃ substitution required

Verify intermediate structure; confirm published methodology

Agrochemical fungicide/herbicide R&D

Patented intermediate for fluorinated agrochemicals

Confirm patent scope; assess derivatization feasibility

Lead optimization (lipophilicity tuning)

Quantified lipophilicity increase over parent acid

Evaluate logP and pKa impact on lead series; compare isomers

Fluorinated heterocycle library synthesis

Versatile carboxylic acid handle; high-purity grade

Verify reactivity and purity for parallel chemistry

• [1] Kiss, L. E., et al. Efficient Synthesis of 2-(Trifluoromethyl)nicotinic Acid Derivatives from Simple Fluorinated Precursors. Organic Letters, 2008, 10(5), 899-902. DOI: 10.1021/ol800458k View Source
• [2] Ishihara Mining & Chemical Co. 2-TRIFLUOROMETHYLNICOTINIC ACID DERIVATIVE. JP Patent JP03081263A, 1991. View Source
• [3] Carter, N. B., et al. METHODS OF MAKING NICOTINIC ACID DERIVATIVES. US Patent US20240002341A1, 2024. View Source
• [4] Carter, N. B., et al. WO 2017162522 A1, 2017. View Source
• [5] Alfa Chemical. 2-(Trifluoromethyl)nicotinic Acid (CAS 131747-43-8) Product Specification. https://bg.alfa-chemical.com/life-science/other-biochemicals/cas-131747-43-8-2-trifluoromethyl-nicotinic.html View Source